Cas no 51028-95-6 (Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester)
51028-95-6 structure
Product Name:Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester
CAS No:51028-95-6
MF:C13H18O3
MW:222.280224323273
CID:363558
PubChem ID:71366357
Update Time:2025-04-19
Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester
- methyl 2-(3-methoxy-5-propan-2-ylphenyl)acetate
- DTXSID80789720
- 51028-95-6
- Methyl [3-methoxy-5-(propan-2-yl)phenyl]acetate
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- Inchi: 1S/C13H18O3/c1-9(2)11-5-10(7-13(14)16-4)6-12(8-11)15-3/h5-6,8-9H,7H2,1-4H3
- InChI Key: DWQXZAGQRVCSEU-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(CC(=O)OC)C=C(C=1)C(C)C
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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